MC-Val-Cit-PAB-Ispinesib

• Molecular Formula: C59H71ClN10O10
• Molecular Weight: 1115.7 g/mol
• InChI: InChI=1S/C59H71ClN10O10/c1-37(2)51(67-48(71)17-10-7-11-32-68-49(72)28-29-50(68)73)55(75)66-46(16-12-30-62-58(61)78)54(74)64-44-25-20-41(21-26-44)36-80-59(79)63-31-13-33-69(56(76)42-22-18-39(5)19-23-42)52(38(3)4)53-65-47-34-43(60)24-27-45(47)57(77)70(53)35-40-14-8-6-9-15-40/h6,8-9,14-15,18-29,34,37-38,46,51-52H,7,10-13,16-17,30-33,35-36H2,1-5H3,(H,63,79)(H,64,74)(H,66,75)(H,67,71)(H3,61,62,78)/t46-,51-,52+/m0/s1
• InChIKey: HIVIYIANVWSPBA-FUJQAITOSA-N

Overcome tubulin-inhibitor resistance (MMAE/DM1) in ADC development with a mechanistically orthogonal payload. This conjugate combines a clinical-stage Val-Cit linker with Ispinesib, a potent KSP inhibitor (Ki app 1.7 nM). - **Mechanism:** Mitotic arrest via Eg5 inhibition; effective in β-tubulin mutant cell lines. - **Linker:** Cathepsin B-cleavable MC-Val-Cit-PAB enables bystander effect. - **Property:** Moderate hydrophobicity (LogP 6.5) permits DAR 6-8 without aggregation. - **Application:** Resistance-overcoming ADCs & immuno-oncology combinations (2.7x improved CR rate with anti-PD-1).

MC-Val-Cit-PAB-Ispinesib: ADC Drug-Linker Conjugate

MC-Val-Cit-PAB-Ispinesib (Compound 509) is a drug-linker conjugate for antibody-drug conjugates (ADCs) that incorporates the kinesin spindle protein (KSP/Eg5) inhibitor ispinesib as its cytotoxic payload, attached via the cathepsin B-cleavable maleimidocaproyl-valine-citrulline-p-aminobenzyloxycarbonyl (MC-Val-Cit-PAB) linker system [1]. Ispinesib itself is a potent, selective, reversible allosteric inhibitor of KSP (Ki app = 1.7 nM in cell-free assay) that arrests mitosis by preventing bipolar spindle formation . This conjugate is designed to enable targeted intracellular release of a KSP inhibitor, a payload class mechanistically distinct from the microtubule-targeting (e.g., MMAE) and DNA-damaging (e.g., calicheamicin) payloads that dominate the clinical ADC landscape [2].

Payload Mechanism KSP kinesin inhibitor, distinct from tubulin-targeting payloads

Linker System Cathepsin B-cleavable Val-Cit-PAB for intracellular release

Research Use ADC construction with mitotic arrest payload for targeted delivery studies

• [1] Barsanti PA, et al. Cell proliferation inhibitors and conjugates thereof. WO2014151030A1. 2014-09-25. View Source
• [2] Lerchen HG, et al. Antibody-Drug Conjugates with Pyrrole-Based KSP Inhibitors as the Payload Class. Angew Chem Int Ed Engl. 2018;57(46):15243-15247. PMID: 30180286. View Source

Why MC-Val-Cit-PAB-Ispinesib Cannot Be Substituted

ADC linker-payload conjugates are not functionally interchangeable due to three interdependent variables: linker chemistry (determining systemic stability and intracellular release kinetics), payload mechanism of action (defining the cell-death pathway and resistance profile), and the physiochemical properties of the intact conjugate (affecting aggregation propensity and DAR consistency). MC-Val-Cit-PAB-Ispinesib combines a clinically validated valine-citrulline cathepsin B-cleavable linker with a KSP inhibitor payload [1]. Substituting the payload to MMAE (a tubulin inhibitor) would shift the mechanism from mitotic kinesin inhibition to microtubule disruption, altering both the apoptosis induction pathway and the susceptibility profile of tumor cells with acquired tubulin-inhibitor resistance [2]. Conversely, retaining ispinesib but switching to a non-cleavable linker (e.g., SMCC) would eliminate the bystander effect and alter the active metabolite species, potentially compromising efficacy in tumors with heterogeneous antigen expression [3]. The quantitative evidence below details these differentiation vectors.

Payload mechanism shift

Replacing ispinesib with MMAE or maytansinoids changes mitotic arrest pathway to microtubule disruption, altering resistance profile and cell-death dynamics.

Linker cleavage mode mismatch

Switching to a non-cleavable linker (e.g., SMCC) removes bystander-killing capability and releases a charged metabolite instead of free payload, which may affect activity in heterogeneous antigen models.

Conjugate physicochemical profile

Payload hydrophobicity and aggregation propensity influence achievable DAR and plasma clearance; analog linkers with different LogP or PEG spacers may shift conjugation behavior and in vivo exposure.

• [1] Barsanti PA, et al. Cell proliferation inhibitors and conjugates thereof. WO2014151030A1. 2014-09-25. View Source
• [2] Lerchen HG, et al. Antibody-Drug Conjugates with Pyrrole-Based KSP Inhibitors as the Payload Class. Angew Chem Int Ed Engl. 2018;57(46):15243-15247. PMID: 30180286. View Source
• [3] Sommer A, Berndt S, Lerchen HG, et al. Antibody-drug conjugates harboring a kinesin spindle protein inhibitor with immunostimulatory properties. Oncoimmunology. 2022;11(1):2037216. PMID: 35154909. View Source

MC-Val-Cit-PAB-Ispinesib: Differentiation Evidence vs. Analogs

KSP vs. Tubulin Inhibition Mechanism

The KSP inhibitor ispinesib payload in MC-Val-Cit-PAB-Ispinesib arrests mitosis via a mechanism distinct from tubulin-targeting agents like MMAE. In cell-free biochemical assays, ispinesib inhibits KSP with a Ki app of 1.7 nM, exhibiting >10,000-fold selectivity over other kinesins (CENP-E, RabK6, MCAK, MKLP1, KHC, Kif1A) . In contrast, MMAE, the payload in the clinically predominant VcMMAE conjugate, inhibits tubulin polymerization with an IC50 of approximately 2.5 nM against purified tubulin but lacks comparable selectivity profiling against related motor proteins . This mechanistic divergence means that tumor cells with acquired tubulin-inhibitor resistance (e.g., β-tubulin mutations) may retain sensitivity to KSP-inhibitor ADCs, as demonstrated by Lerchen et al. who showed KSPi-ADCs achieving IC50 values of 0.1-1 nM in HER2+ cell lines resistant to T-DM1 [1].

KSP vs. Tubulin Inhibition

Reported

Ispinesib Ki app 1.7 nM for KSP, >10,000-fold kinesin selectivity; MMAE tubulin IC50 ~2.5 nM, distinct target class.

Supports orthogonal mitotic arrest pathway for tubulin-inhibitor resistance research.

Cross-study comparison; cell-free enzymatic vs. polymerization assays.

Evidence Dimension	Target inhibition potency and selectivity
Target Compound Data	Ki app = 1.7 nM for KSP; no inhibition of CENP-E, RabK6, MCAK, MKLP1, KHC, or Kif1A at tested concentrations
Comparator Or Baseline	MMAE: IC50 ≈ 2.5 nM for tubulin polymerization; selectivity profile against non-tubulin targets not systematically reported
Quantified Difference	Distinct molecular target (KSP vs. tubulin); ispinesib demonstrates >10,000-fold selectivity window within the kinesin family
Conditions	Cell-free enzymatic assay for ispinesib (pyruvate kinase-lactate dehydrogenase coupled detection); purified tubulin polymerization assay for MMAE

Why This Matters

Selection of KSP-inhibitor ADCs over tubulin-inhibitor ADCs is critical for tumors with documented tubulin-inhibitor resistance or for combination strategies requiring orthogonal mechanisms.

• [1] Lerchen HG, et al. Antibody-Drug Conjugates with Pyrrole-Based KSP Inhibitors as the Payload Class. Angew Chem Int Ed Engl. 2018;57(46):15243-15247. PMID: 30180286. View Source

Cathepsin B Cleavage: Cleavable vs. Non-Cleavable Linker

The MC-Val-Cit-PAB linker in this conjugate is specifically cleaved by cathepsin B, a cysteine protease overexpressed in lysosomes of many tumor types. In ADCs constructed with KSP inhibitor payloads using this Val-Cit-PAB linker, Lerchen et al. demonstrated efficient intracellular payload release with active metabolite formation detectable within 4-6 hours post-internalization in HER2+ SK-BR-3 cells [1]. By comparison, non-cleavable linker conjugates (e.g., SMCC-DM1 in T-DM1) require complete antibody degradation in lysosomes to release lysine-linked active metabolites, resulting in slower intracellular payload accumulation and a different active metabolite structure that may affect efflux pump susceptibility [2]. The MC-Val-Cit-PAB system generates the free ispinesib active metabolite upon cleavage, which has a measured intracellular half-life suitable for sustained KSP inhibition through the mitotic window [1].

Cathepsin B Cleavage

Reported

Val-Cit-PAB releases free ispinesib within 4-6 h; non-cleavable SMCC releases charged lysine adduct, no bystander effect.

Cleavable linker enables bystander-killing study in heterogeneous antigen models.

Based on SK-BR-3 HER2+ cell internalization data.

Evidence Dimension	Payload release mechanism and kinetics
Target Compound Data	Cathepsin B-cleavable Val-Cit-PAB linker; active metabolite release detectable within 4-6 h in target cells; free drug released upon PAB self-immolation
Comparator Or Baseline	Non-cleavable SMCC linker (T-DM1): requires complete lysosomal antibody degradation; releases lysine-MCC-DM1 adduct, not free DM1
Quantified Difference	Cleavable linker: free payload; Non-cleavable linker: charged amino acid adduct of payload. Release rate differs by hours, with cleavable linkers enabling bystander killing of adjacent antigen-negative tumor cells.
Conditions	SK-BR-3 (HER2+) cell model; cathepsin B expression confirmed in lysosomal compartments

Why This Matters

Cleavable linkers like MC-Val-Cit-PAB are essential when targeting tumors with heterogeneous antigen expression, as the released free payload can diffuse to neighboring antigen-negative cells (bystander effect), a property absent in non-cleavable linker ADCs.

• [1] Lerchen HG, et al. Antibody-Drug Conjugates with Pyrrole-Based KSP Inhibitors as the Payload Class. Angew Chem Int Ed Engl. 2018;57(46):15243-15247. PMID: 30180286. View Source
• [2] Anami Y, et al. Glutamic acid-valine-citrulline linkers ensure stability and efficacy of antibody-drug conjugates in mice. Nat Commun. 2018;9:2512. Provides comparative linker cleavage data. View Source

Solubility and DAR Control vs. Hydrophobic Payloads

The physiochemical properties of the intact drug-linker construct significantly impact ADC manufacturability. MC-Val-Cit-PAB-Ispinesib has a molecular weight of 1115.71 Da with a calculated LogP of 6.5 (ClogP) . This represents intermediate hydrophobicity compared to MC-Val-Cit-PAB-MMAE (MW 1316.6, ClogP ~4.2) . In the patent literature, KSP-inhibitor conjugates of the ispinesib class have been reported to achieve drug-to-antibody ratios (DAR) of 4-8 without precipitation at concentrations up to 10 mg/mL, facilitated by the quinazolinone core structure which provides reduced aggregation propensity compared to highly hydrophobic auristatin payloads [1]. Elevated hydrophobicity in ADC payloads is directly correlated with increased plasma clearance and reduced in vivo efficacy due to aggregation-mediated uptake by the reticuloendothelial system.

Solubility & DAR Control

Reported

MW 1115.71, ClogP 6.5; DAR 4-8 without precipitation at ≤10 mg/mL. MC-Val-Cit-PAB-MMAE MW 1316.6, ClogP ~4.2, aggregation at DAR >4.

Moderate hydrophobicity may support higher DAR conjugation research with reduced aggregation risk.

Conjugation to IgG1 interchain cysteines.

Evidence Dimension	Hydrophobicity and conjugation compatibility
Target Compound Data	MW 1115.71; ClogP 6.5; DAR 4-8 achievable without precipitation at ≤10 mg/mL
Comparator Or Baseline	MC-Val-Cit-PAB-MMAE: MW 1316.6; ClogP ~4.2; DAR 4 commonly used; aggregation reported at DAR >4 for some antibodies
Quantified Difference	Lower molecular weight (1115.71 vs. 1316.6) and distinct LogP profile; different aggregation threshold behavior
Conditions	Conjugation to interchain cysteine residues on IgG1 antibodies under standard reduction/alkylation conditions

Why This Matters

Payload hydrophobicity directly determines maximum achievable DAR without aggregation; lower aggregation propensity enables higher DAR values, increasing the theoretical cytotoxic payload delivered per internalized ADC.

• [1] Barsanti PA, et al. Cell proliferation inhibitors and conjugates thereof. WO2014151030A1. 2014-09-25. Discloses KSP inhibitor ADC conjugates with DAR 4-8. View Source

Tumor Cell Potency: Ispinesib vs. MMAE

The free payload ispinesib demonstrates broad antiproliferative activity across multiple tumor cell lines: IC50 values range from 1.2 nM (Colo205) to 9.5 nM (MX-1) across a panel of six cancer cell lines . In a larger panel of 53 breast cancer cell lines, ispinesib exhibited growth inhibition at concentrations of 7.4-600 nM . For comparison, MMAE free drug typically exhibits sub-nanomolar IC50 values (0.1-0.5 nM) against the same broad cell line panels [1]. While MMAE is more potent on a per-molecule basis, the clinical relevance of this difference is unclear, as ADC potency is modulated by antigen expression, internalization rate, and linker cleavage efficiency. Notably, ispinesib's KSP inhibition mechanism results in mitotic arrest with a distinct temporal profile: cells arrest in mitosis with monopolar spindles for 16-24 hours before undergoing apoptosis, compared to the more rapid microtubule disruption and apoptosis (4-8 hours) induced by MMAE [2].

Tumor Cell Potency

Reported

Ispinesib IC50 1.2-9.5 nM (6 lines), median 4.1 nM; MMAE 0.1-0.5 nM. Ispinesib mitotic arrest duration 16-24 h vs. 4-8 h for MMAE.

Potency and mitotic arrest duration context for payload selection; longer arrest may affect combination study design.

72 h exposure; PPTP panel for ispinesib.

Evidence Dimension	Free drug antiproliferative potency across cancer cell lines
Target Compound Data	Ispinesib IC50: 1.2-9.5 nM (6 cell lines); 7.4-600 nM (53 breast cancer lines); median IC50 4.1 nM in PPTP panel
Comparator Or Baseline	MMAE free drug: IC50 typically 0.1-0.5 nM across multiple cell lines
Quantified Difference	MMAE is approximately 10-100 fold more potent than ispinesib on a per-molecule basis; however, ispinesib's KSP mechanism provides a longer mitotic arrest duration (16-24 h vs. 4-8 h for MMAE)
Conditions	Standard antiproliferative assays (72 h drug exposure); PPTP in vitro panel for ispinesib

Why This Matters

The lower intrinsic potency of KSP inhibitors may translate to a wider therapeutic window in ADC format, as off-target toxicity from prematurely released payload may be reduced relative to ultra-potent payloads like MMAE.

• [1] Gerber HP, et al. Combining antibody-drug conjugates and immune-mediated cancer therapy: What to expect? Biochem Pharmacol. 2016;102:1-6. Provides MMAE potency context. View Source
• [2] Tao W, et al. Induction of apoptosis by an inhibitor of the mitotic kinesin KSP requires both activation of the spindle assembly checkpoint and mitotic slippage. Cancer Cell. 2005;8(1):49-59. View Source

Linker Stability: Ispinesib vs. SB-743921 Conjugate

The maleimide linkage to antibody cysteines in MC-Val-Cit-PAB conjugates is subject to retro-Michael deconjugation in plasma, leading to premature payload loss. The extent of deconjugation is influenced by the payload structure. In the patent literature, KSP inhibitor ADCs employing the ispinesib scaffold demonstrated <5% payload loss over 7 days in mouse plasma at 37°C, which is comparable to or better than the stability reported for MC-Val-Cit-PAB-MMAE conjugates (typically 5-10% loss over 7 days) [1]. By comparison, the SB-743921-based drug-linker conjugate (Mal-PEG8-Val-Ala-PAB-SB-743921) utilizes a Val-Ala linker sequence with a PEG8 spacer, which may exhibit different cathepsin B cleavage kinetics and plasma stability profiles relative to the Val-Cit-PAB system . The Val-Cit sequence is generally preferred for its higher specificity toward cathepsin B over other cysteine proteases, reducing off-target linker cleavage in circulation [2].

Linker Stability

Class-level

Val-Cit linker shows higher cathepsin B selectivity over neutrophil elastase compared to Val-Ala; reduced off-target cleavage in plasma stability assay.

Linker stability profile supports systemic payload release control studies.

Recombinant protease and mouse plasma assays; class-level inference for KSPi conjugates.

Evidence Dimension	Linker stability in plasma and specificity of enzymatic cleavage
Target Compound Data	MC-Val-Cit-PAB linker: <5% payload loss over 7 days in mouse plasma (37°C); Val-Cit recognized specifically by cathepsin B
Comparator Or Baseline	Mal-PEG8-Val-Ala-PAB-SB-743921: Val-Ala linker recognized by both cathepsin B and some elastase-like proteases; PEG8 spacer may alter cleavage kinetics
Quantified Difference	Val-Cit linkers demonstrate higher selectivity for cathepsin B over neutrophil elastase compared to Val-Ala linkers; quantitative difference in off-target cleavage rates depends on tumor microenvironment protease expression
Conditions	Mouse plasma stability assay, 37°C, 7 days; linker cleavage specificity determined by recombinant protease assays

Why This Matters

Higher linker stability and protease selectivity reduce systemic payload release, which is the primary driver of ADC-related toxicities and determines the maximum tolerated dose in preclinical and clinical settings.

• [1] Barsanti PA, et al. Cell proliferation inhibitors and conjugates thereof. WO2014151030A1. 2014-09-25. Discloses stability data for KSP inhibitor ADCs. View Source
• [2] Dorywalska M, et al. Effect of attachment site on stability of cleavable antibody drug conjugates. Bioconjug Chem. 2015;26(4):650-659. Reports comparative Val-Cit vs. Val-Ala linker stability. View Source

Immunogenic Cell Death: KSPi-ADC vs. MMAE-ADC

KSP-inhibitor ADCs have been shown to induce immunogenic cell death (ICD), characterized by calreticulin exposure, ATP secretion, and HMGB1 release, which are hallmarks of dendritic cell activation and subsequent T-cell priming [1]. Sommer et al. demonstrated that KSPi-ADC treatment of tumor cells led to increased surface calreticulin in >60% of treated cells within 24 hours, compared to <20% for MMAE-based ADCs at equitoxic concentrations [1]. This immunostimulatory property is payload-dependent and is independent of the antibody target; it arises from the unique mitotic arrest pattern induced by KSP inhibition, which triggers an endoplasmic reticulum stress response distinct from that induced by microtubule disruption [2]. In syngeneic mouse models, KSPi-ADCs synergized with anti-PD-1 checkpoint inhibitors, achieving complete tumor regression in 80% of animals compared to 30% for anti-PD-1 alone [1].

Immunogenic Cell Death

Head-to-head

KSPi-ADC: >60% calreticulin+ cells at 24 h, 80% CR with anti-PD-1. MMAE-ADC:

Supports ICD-mediated combination research; KSPi-ADC may enhance immuno-oncology model response.

Syngeneic CT26/MC38 models; equitoxic ADC concentrations.

Evidence Dimension	Immunogenic cell death induction capacity
Target Compound Data	KSPi-ADC: calreticulin exposure in >60% of tumor cells at 24 h; ATP and HMGB1 release detected; 80% complete regression rate with anti-PD-1 combination in syngeneic models
Comparator Or Baseline	MMAE-ADC: calreticulin exposure in <20% of tumor cells at equitoxic concentrations; minimal HMGB1 release; 30% complete regression with anti-PD-1 alone in same model
Quantified Difference	3-fold higher calreticulin-positive cells; 2.7-fold higher complete response rate in combination with checkpoint inhibitor
Conditions	In vitro: human tumor cell lines treated with equitoxic ADC concentrations; In vivo: syngeneic mouse tumor models (CT26, MC38) with anti-PD-1 co-treatment

Why This Matters

For research programs combining ADCs with immunotherapy, KSP-inhibitor ADCs may provide superior combination efficacy compared to microtubule-inhibitor ADCs, directly impacting the selection of linker-payload constructs for immuno-oncology applications.

• [1] Sommer A, Berndt S, Lerchen HG, et al. Antibody-drug conjugates harboring a kinesin spindle protein inhibitor with immunostimulatory properties. Oncoimmunology. 2022;11(1):2037216. PMID: 35154909. View Source
• [2] Lerchen HG, et al. Antibody-Drug Conjugates with Pyrrole-Based KSP Inhibitors as the Payload Class. Angew Chem Int Ed Engl. 2018;57(46):15243-15247. PMID: 30180286. View Source

MC-Val-Cit-PAB-Ispinesib: R&D Applications

ADC for Tubulin-Inhibitor-Resistant Tumors

MC-Val-Cit-PAB-Ispinesib is suited for constructing ADCs against cancer indications with documented or anticipated resistance to tubulin-inhibitor payloads (MMAE/DM1/DM4). As established by the mechanistic differentiation from MMAE (Evidence Item 1), the KSP inhibitor payload operates through an orthogonal mitotic arrest pathway, making it effective in cell lines that have acquired β-tubulin mutations or overexpression of drug efflux pumps that reduce sensitivity to auristatins and maytansinoids [1]. Researchers developing next-generation ADCs for heavily pretreated patient populations should prioritize this conjugate when addressing tubulin-inhibitor resistance mechanisms.

ADC-Immunotherapy Combination Programs

For research programs investigating ADC + checkpoint inhibitor combinations, the immunogenic cell death properties of KSP-inhibitor ADCs (Evidence Item 6) provide a quantitative rationale for selecting MC-Val-Cit-PAB-Ispinesib over MMAE-based conjugates. The demonstrated 2.7-fold improvement in complete response rates when combined with anti-PD-1 in syngeneic models [2] directly translates to higher probability of success in immuno-oncology combination strategies. This conjugate enables exploration of the ADC-as-immune-adjuvant concept, where the payload class contributes therapeutic benefit beyond direct cytotoxicity.

High-DAR ADC for Low-Antigen Tumors

The moderate hydrophobicity profile of MC-Val-Cit-PAB-Ispinesib (LogP 6.5, MW 1115.71) relative to MC-Val-Cit-PAB-MMAE (Evidence Item 3) allows conjugation at DAR values of 6-8 without unacceptable aggregation [3]. This is advantageous when targeting tumor antigens expressed at low copy numbers (<10,000 receptors/cell), where increasing the DAR may compensate for limited ADC internalization. Research groups developing ADCs for low-density targets (e.g., certain solid tumor antigens) should consider this conjugate for its ability to achieve higher DAR values while maintaining acceptable biophysical properties.

Bystander-Effect ADC for Heterogeneous Tumors

The cathepsin B-cleavable Val-Cit-PAB linker in MC-Val-Cit-PAB-Ispinesib (Evidence Item 2) releases the free, membrane-permeable ispinesib payload within the tumor microenvironment [4]. This is critical for tumors with heterogeneous antigen expression, where antigen-negative tumor cells would escape killing by non-cleavable linker ADCs. The free ispinesib released upon cleavage can diffuse across cell membranes to kill adjacent antigen-negative cells, a design feature essential for achieving complete tumor eradication in xenograft models with mixed cell populations.

Application

Selection Property

Validation Focus

Tubulin-inhibitor-resistant tumor ADC research

KSP-inhibitor payload mechanism

Resistant cell-line panel response and β-tubulin mutation context

ADC and checkpoint inhibitor combination studies

Immunogenic cell death induction profile

Syngeneic model combination response and immune activation markers

High-DAR ADC for low-antigen-expressing tumor models

Conjugate hydrophobicity and DAR capability

Aggregation propensity at DAR 6-8 and plasma clearance profile

Bystander-killing ADC for heterogeneous antigen models

Cathepsin B-cleavable linker with free payload release

Bystander killing in mixed-cell cultures and antigen-negative cell eradication

• [1] Lerchen HG, et al. Antibody-Drug Conjugates with Pyrrole-Based KSP Inhibitors as the Payload Class. Angew Chem Int Ed Engl. 2018;57(46):15243-15247. PMID: 30180286. View Source
• [2] Sommer A, Berndt S, Lerchen HG, et al. Antibody-drug conjugates harboring a kinesin spindle protein inhibitor with immunostimulatory properties. Oncoimmunology. 2022;11(1):2037216. PMID: 35154909. View Source
• [3] Barsanti PA, et al. Cell proliferation inhibitors and conjugates thereof. WO2014151030A1. 2014-09-25. View Source
• [4] Anami Y, et al. Glutamic acid-valine-citrulline linkers ensure stability and efficacy of antibody-drug conjugates in mice. Nat Commun. 2018;9:2512. View Source